Vitamin E

• CAS No.: 18920-62-2
• Product Name: Vitamin E
• Molecular Formula: C29H50O2
• Molecular Weight: 430.7 g/mol
• IUPAC Name: (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• Standard InChI: InChI=1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1
• Standard InChIKey: GVJHHUAWPYXKBD-IEOSBIPESA-N
• Isomeric SMILES: CC1=C(C2=C(CC[C@@](O2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C(=C1O)C)C
• SMILES: CC1=C(C2=C(CCC(O2)(C)CCCC(C)CCCC(C)CCCC(C)C)C(=C1O)C)C
• Canonical SMILES: CC1=C(C2=C(CCC(O2)(C)CCCC(C)CCCC(C)CCCC(C)C)C(=C1O)C)C
• Colorform: Pale yellow oil; Transparent needles
• Density: 0.950 g/cu cm at 25 de C
• Melting Point: 3 °C; 3°C
• Physical Description: Liquid; Slightly yellow to amber, nearly odourless, clear, viscous oil which oxidises and darkens on exposure to air or light
• Description: Alpha-Tocopherol is the orally bioavailable alpha form of the naturally-occurring fat-soluble vitamin E, with potent antioxidant and cytoprotective activities. Upon administration, alpha-tocopherol neutralizes free radicals, thereby protecting tissues and organs from oxidative damage. Alpha-tocopherol gets incorporated into biological membranes, prevents protein oxidation and inhibits lipid peroxidation, thereby maintaining cell membrane integrity and protecting the cell against damage. In addition, alpha-tocopherol inhibits the activity of protein kinase C (PKC) and PKC-mediated pathways. Alpha-tocopherol also modulates the expression of various genes, plays a key role in neurological function, inhibits platelet aggregation and enhances vasodilation. Compared with other forms of tocopherol, alpha-tocopherol is the most biologically active form and is the form that is preferentially absorbed and retained in the body.; d-Alpha-Tocopherol is a naturally-occurring form of vitamin E, a fat-soluble vitamin with potent antioxidant properties. Considered essential for the stabilization of biological membranes (especially those with high amounts of polyunsaturated fatty acids), d-alpha-Tocopherol is a potent peroxyl radical scavenger and inhibits noncompetitively cyclooxygenase activity in many tissues, resulting in a decrease in prostaglandin production. Vitamin E also inhibits angiogenesis and tumor dormancy through suppressing vascular endothelial growth factor (VEGF) gene transcription. (NCI04); Vitamin E (alpha tocopherol) is a fat soluble vitamin and potent antioxidant that is believed to be important in protecting cells from oxidative stress, regulating immune function, maintaining endothelial cell integrity and balancing normal coagulation. There is no evidence that vitamin E, in physiologic or even super-physiologic, high doses, causes liver injury or jaundice.
• Shelf Life: Unstable to UV light, alkalies, and oxidation. /Tocopherol/; /Tocopherols are/ stable to heat in the absence of oxygen, to strong acids, and to visible light. /Tocopherol/; Stable under recommended storage conditions.
• Solubility: Insoluble in water, but water-dispersible.; Insoluble in water, freely soluble in ethanol, miscible in ether; In water, 1.9X10-6 mg/L at 25 °C (est); In water-ethanol solution, 20.82 mg/L at 33 °C; Soluble in alcohol, ether, acetone, chloroform
• Synonyms: Vitamin E
• Vapor Pressure: 1.4X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 14985
• Last Modified: Nov 11 2021